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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available physical and chemical property data
for the compound (5-Bromo-3-methylpyridin-2-YL)methanol. Intended for professionals in
research and development, this document compiles essential information to facilitate its use as
a chemical intermediate and building block in synthetic chemistry and drug discovery. Due to
the limited availability of comprehensive experimental data in publicly accessible literature, this
guide primarily presents information obtained from chemical supplier databases. Further
experimental validation of the properties outlined herein is recommended.

Chemical Identity and Physical Properties

(5-Bromo-3-methylpyridin-2-YL)methanol is a substituted pyridine derivative. Its core
structure consists of a pyridine ring with a bromo, a methyl, and a hydroxymethyl group at
positions 5, 3, and 2, respectively. This combination of functional groups makes it a valuable
intermediate for introducing the 5-bromo-3-methylpyridin-2-yl moiety in the synthesis of more
complex molecules.
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Table 1: Physical and Chemical Properties of (5-Bromo-3-methylpyridin-2-YL)methanol

Property Value Source(s)
CAS Number 245765-71-3 [11[2]
Molecular Formula C7HsBrNO [3114]
Molecular Weight 202.05 g/mol [2]
Appearance Light yellow s.olid or yellow to 5]

pale yellow oil
Purity Typically =98% [2]
Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A

Note: There is conflicting information regarding the physical state of this compound. Some
sources describe it as a solid, while others list it as an oil. This discrepancy may be due to the
presence of impurities or different polymorphic forms.

Spectroscopic Data

While several chemical suppliers indicate the availability of spectroscopic data such as NMR,
HPLC, and LC-MS for (5-Bromo-3-methylpyridin-2-YL)methanol, the actual spectra and
detailed interpretation are not publicly available.[1] Researchers are advised to acquire these
analytical data upon purchase or perform their own characterization to confirm the identity and
purity of the material.

Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for (5-Bromo-3-methylpyridin-2-
YL)methanol could not be identified in the public domain. However, the synthesis of
structurally related pyridine derivatives often involves multi-step sequences. A plausible
synthetic approach could involve the following conceptual workflow:
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Conceptual Synthesis Workflow
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Caption: A generalized workflow for the synthesis of (5-Bromo-3-methylpyridin-2-
YL)methanol.

This conceptual pathway highlights the general steps that would likely be involved in the
synthesis. Researchers would need to develop a specific reaction scheme, select appropriate
reagents and conditions, and optimize the process. The synthesis of related compounds, such
as N-[5-bromo-2-methylpyridine-3-yllacetamide, has been reported and may offer insights into
suitable reaction conditions for modifications of the pyridine ring.[6]

Applications in Research and Drug Development

Substituted pyridines are a cornerstone in medicinal chemistry and materials science. The
presence of a bromine atom in (5-Bromo-3-methylpyridin-2-YL)methanol makes it an ideal
substrate for cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig
aminations. These reactions are fundamental in the construction of carbon-carbon and carbon-
heteroatom bonds, enabling the synthesis of diverse molecular scaffolds.

The hydroxymethyl group provides a handle for further functionalization, such as oxidation to
an aldehyde or carboxylic acid, or conversion to an ether or ester. The methyl group can
influence the steric and electronic properties of the molecule.
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Potential Research Applications
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Caption: Potential applications of (5-Bromo-3-methylpyridin-2-YL)methanol in various
research fields.

Handling and Storage

Based on information for structurally similar compounds, (5-Bromo-3-methylpyridin-2-
YL)methanol should be handled with care in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves and safety glasses. It is recommended to store
the compound in a tightly sealed container in a cool, dry place.

Conclusion

(5-Bromo-3-methylpyridin-2-YL)methanol is a chemical intermediate with significant potential
for application in synthetic chemistry. While a comprehensive dataset of its physical and
chemical properties is not readily available in the public domain, this guide provides a summary
of the existing information. It is imperative for researchers to conduct their own analytical
characterization to verify the properties of this compound before its use in experimental work.
The development and publication of detailed experimental protocols and comprehensive
characterization data would be a valuable contribution to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.245765-71-3|(5-Bromo-3-methylpyridin-2-yl)methanol|BLD Pharm [bldpharm.com]

e 2. (5-Bromo-3-methylpyridin-2-yl)methanol | CymitQuimica [cymitquimica.com]

¢ 3. (5-Bromo-2-methylpyridin-3-yl)methanol - Lead Sciences [lead-sciences.com]

e 4. labsolu.ca [labsolu.ca]

e 5. (5-Bromo-3-hydroxymethyl-pyridin-2-yl)-methanol | 1356330-71-6 [sigmaaldrich.com]
e 6. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Physical properties and appearance of (5-Bromo-3-
methylpyridin-2-YL)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341950#physical-properties-and-appearance-of-5-
bromo-3-methylpyridin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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